Cas no 2172601-06-6 (2-5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172601-06-6
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 6428314
• PubChem ID: 165849989
• Update Time: 2025-08-03

2-5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2172601-06-6
• EN300-1598212
• 2-[5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine

• Inchi： 1S/C12H20N4/c1-8-6-11(8)16-12(7-9-2-3-9)10(4-5-13)14-15-16/h8-9,11H,2-7,13H2,1H3
• InChI Key： ZSXPTULEYQNEBA-UHFFFAOYSA-N
• SMILES： N1(C(=C(CCN)N=N1)CC1CC1)C1CC1C

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Professional Introduction to Compound with CAS No. 2172601-06-6 and Product Name: 2-5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine

The compound identified by the CAS number 2172601-06-6 and the product name 2-5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its cyclopropylmethyl and 2-methylcyclopropyl substituents, as well as its triazolyl backbone, positions it as a promising candidate for further investigation in drug discovery and medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of such complex molecules with biological targets at an unprecedented level of detail. The triazol-4-ylethan-1-amine moiety in this compound is particularly noteworthy, as triazoles are known for their stability and ability to form hydrogen bonds, which are critical for binding to biological receptors. This structural feature enhances the compound's potential as a scaffold for developing novel pharmacological agents.

In the context of current research, the cyclopropylmethyl and 2-methylcyclopropyl groups contribute to the molecule's unique physicochemical properties, including lipophilicity and solubility. These attributes are essential for optimizing drug delivery systems and ensuring effective absorption and distribution within the body. The presence of these substituents also suggests that the compound may exhibit favorable pharmacokinetic profiles, which are crucial for clinical success.

One of the most exciting aspects of this compound is its potential in addressing unmet medical needs. The heterocyclic structure of 2-5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine has been associated with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have shown that similar triazolic compounds can inhibit key enzymes involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases.

The development of novel therapeutic agents often relies on understanding the molecular interactions at a fundamental level. Through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can elucidate the binding modes of this compound with target proteins. These insights are invaluable for designing derivatives with enhanced efficacy and reduced side effects. The triazol-4-ylethan-1-amine core provides a versatile platform for structure-based drug design, allowing chemists to modulate specific regions of the molecule while maintaining its overall biological activity.

Another area of interest is the synthesis of this compound. Given its complex structure, traditional synthetic routes may be challenging but not insurmountable. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to construct intricate molecules with greater precision and efficiency. The synthesis of 2-5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine exemplifies these innovations, demonstrating how modern chemistry can overcome synthetic hurdles to produce valuable research compounds.

The pharmacological evaluation of this compound is another critical aspect of its study. Preclinical trials are essential for assessing its safety profile and therapeutic potential before moving into human clinical trials. These trials often involve in vitro assays to screen for toxicity and efficacy against relevant disease models. Preliminary results suggest that 2-5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have become indispensable for predicting how a compound will interact with biological targets. By modeling the binding interactions between 2-5-(cyclopropylmethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylenethanamidine and proteins such as kinases or receptors, researchers can identify potential lead compounds before conducting expensive wet-lab experiments. These virtual screenings save time and resources while increasing the likelihood of identifying compounds with high binding affinity.

In conclusion, the compound with CAS No. 2172601-06-6 represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications in various diseases. The ongoing studies into its biological activities and synthetic pathways highlight its importance as a research tool and a candidate for future drug development efforts.